Cas no 900000-58-0 (N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide
• CAS No: 900000-58-0
• MF: C₁₅H₁₀ClFN₂OS
• MW: 320.769104480743
• CID: 5492667
• Update Time: 2025-06-08

N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C15H10ClFN2OS/c16-11-2-1-3-12-14(11)19-15(21-12)18-13(20)8-9-4-6-10(17)7-5-9/h1-7H,8H2,(H,18,19,20)
• InChI Key： SWEOZWCZKCAHTR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC=C2S1)(=O)CC1=CC=C(F)C=C1

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide (CAS No. 900000-58-0)

N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide, identified by its CAS number 900000-58-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and fluoro substituents in its structure enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for benzothiazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide for its potential as a kinase inhibitor or antimicrobial agent. These properties align with current trends in precision medicine and the fight against antibiotic-resistant pathogens. The compound's unique structure allows it to interact with specific biological targets, making it a promising candidate for further study.

The synthesis of CAS 900000-58-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. Analytical data confirms the compound's stability under standard laboratory conditions, which is crucial for its storage and handling in research settings.

From an industrial perspective, N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide has shown promise in the development of crop protection agents. Its molecular framework exhibits properties that could disrupt pest life cycles while maintaining environmental safety profiles. This aligns with the growing global emphasis on sustainable agriculture and reduced ecological impact of agrochemicals.

Quality control protocols for 900000-58-0 adhere to stringent international standards, ensuring batch-to-batch consistency for research applications. The compound is typically supplied as a high-purity crystalline solid, with specifications including ≥98% purity by HPLC analysis. Proper storage recommendations include protection from light and moisture at controlled room temperature.

The pharmacological potential of benzothiazole acetamide derivatives continues to be an active area of investigation. Recent studies suggest that modifications to the core structure of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide could yield compounds with improved bioavailability and target specificity. These developments are particularly relevant to researchers exploring treatments for chronic inflammatory conditions and metabolic disorders.

In material science applications, the fluorophenyl moiety in CAS 900000-58-0 contributes to interesting electronic properties that may be valuable in organic semiconductor development. The compound's ability to participate in π-π stacking interactions makes it a potential building block for advanced functional materials with applications in optoelectronics and sensor technologies.

Safety evaluations of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide indicate that standard laboratory precautions should be observed during handling. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended when working with this compound in powder form to prevent potential irritation.

The commercial availability of 900000-58-0 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for small quantities (milligram to gram scale) from academic institutions and pharmaceutical startups engaged in early-stage drug discovery projects.

Future research directions for N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide may explore its potential in combination therapies or as a scaffold for library development in high-throughput screening. The compound's balanced lipophilicity and molecular weight make it particularly interesting for medicinal chemistry applications where drug-like properties are essential.

Environmental fate studies of related benzothiazole compounds suggest that proper disposal methods should be followed to minimize ecological impact. While CAS 900000-58-0 is not currently regulated as an environmental contaminant, responsible laboratory practices recommend neutralization before disposal according to local regulations.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide represents an important research chemical with multifaceted applications across life sciences and materials development. Its unique structural features and demonstrated biological activity profile position it as a valuable tool for scientists working at the intersection of chemistry and biology.